Cas no 633296-42-1 (3-chloro-N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)benzamide)

• Product Name: 3-chloro-N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)benzamide
• CAS No: 633296-42-1
• MF: C₁₃H₁₂ClN₃O₃
• MW: 293.705681800842
• CID: 6467187
• Update Time: 2025-06-20

3-chloro-N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)benzamide
• Benzamide, 3-chloro-N-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-

• Inchi： 1S/C13H12ClN3O3/c1-16-10(7-11(18)17(2)13(16)20)15-12(19)8-4-3-5-9(14)6-8/h3-7H,1-2H3,(H,15,19)
• InChI Key： WCNZMSMUUSMNPB-UHFFFAOYSA-N
• SMILES： C(NC1=CC(=O)N(C)C(=O)N1C)(=O)C1=CC=CC(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-chloro-N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)benzamide

Introduction to 3-Chloro-N-(1,3-Dimethyl-2,6-dioxopyrimidin-4-yl)benzamide (CAS No. 633296-42-1)

3-Chloro-N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)benzamide, with the CAS number 633296-42-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzamides and is characterized by its unique chemical structure, which includes a chlorobenzene ring and a substituted pyrimidine moiety. The combination of these functional groups imparts specific biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 3-chloro-N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)benzamide can be represented as follows: C₁₅H₁₄ClN₃O₂. The presence of the chlorine atom on the benzene ring and the dimethyl substitutions on the pyrimidine ring contribute to its distinct properties. These structural features are crucial for its interactions with biological targets and its potential therapeutic effects.

In recent years, 3-chloro-N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)benzamide has been extensively studied for its potential as an antiviral agent. Research has shown that this compound exhibits potent antiviral activity against a variety of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves the inhibition of viral replication through the disruption of key viral enzymes or pathways. This makes it a promising candidate for the development of new antiviral drugs.

Beyond its antiviral properties, 3-chloro-N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)benzamide has also been investigated for its potential in cancer therapy. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. The selective toxicity towards cancer cells and minimal impact on normal cells make it an attractive candidate for further development in oncology.

The pharmacokinetic properties of 3-chloro-N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)benzamide have also been evaluated in preclinical studies. These studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its potential use as an oral therapeutic agent. Additionally, the compound has demonstrated low toxicity in animal models, further supporting its safety profile.

In the context of drug discovery and development, 3-chloro-N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)benzamide represents a promising lead compound. Its unique chemical structure and diverse biological activities make it an attractive target for optimization through medicinal chemistry approaches. Researchers are actively exploring structural modifications to enhance its potency, selectivity, and pharmacological properties.

The synthesis of 3-chloro-N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)benzamide involves several well-established chemical reactions. The key steps include the formation of the substituted pyrimidine ring and the subsequent coupling with the chlorobenzene moiety. These synthetic routes are highly reproducible and scalable, making it feasible for large-scale production if needed.

In conclusion, 3-chloro-N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)benzamide (CAS No. 633296-42-1) is a multifaceted compound with significant potential in various therapeutic areas. Its antiviral and anticancer properties, combined with favorable pharmacokinetic profiles and low toxicity, position it as a promising candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical science.